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Compound of Interest

Compound Name: Barium hydroxide

Cat. No.: B8815605

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
barium hydroxide octahydrate (Ba(OH)2:8H20). The information is compiled from various
scientific sources and is intended to be a valuable resource for laboratory and development
work. Quantitative data is presented in structured tables for ease of reference, and detailed
experimental methodologies are provided for key physical property determinations.

Core Physical and Chemical Properties

Barium hydroxide octahydrate is a white crystalline solid that is the most common form of
barium hydroxide.[1] It is a strong base and is freely soluble in water and methanol.[1]
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Property Value
Chemical Formula Ba(OH)2-8H20
Molar Mass 315.46 g/mol [2][3]

White to colorless, transparent or translucent

Appearance
powder or crystals.[1][4][5]
Odor Odorless[6][7][8]
Density 2.18 g/cm3 at 16 °C[2]
Melting Point 78 °C (172 °F; 351 K)[2][6][9]
N ) Decomposes before boiling. The anhydrous
Boiling Point )
form boils at 780 °C.[2][10]
Crystal Structure Monoclinic[5][11]
Basicity (pKb) -2.02 (for the first hydroxide ion)[1][3]
o Hygroscopic; readily absorbs moisture from the
Hygroscopicity }
air.[10][12]
Air-sensitive; reacts with atmospheric carbon
Air Sensitivity dioxide to form insoluble barium carbonate.[7]

[13]

Solubility Profile

Barium hydroxide octahydrate is notably soluble in water, with its solubility increasing
significantly with temperature. It is also soluble in methanol, slightly soluble in ethanol, and
practically insoluble in acetone.[10][13]
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Temperature (°C) Solubility ( g/100 mL of H20)
0 1.67

10 2.48

20 3.89

30 5.59

40 8.22

50 13.1

60 20.9

80 101.4

Data sourced from Sciencemadness Wiki[14]

Thermal Properties

Upon heating, barium hydroxide octahydrate melts in its own water of crystallization at 78 °C.
[6][9] Further heating leads to the loss of water molecules. It converts to the monohydrate upon
heating in air, and at 100 °C in a vacuum, the monohydrate yields anhydrous barium
hydroxide and water.[2] The anhydrous form decomposes to barium oxide at temperatures
around 800 °C.[2][14]

Property Value

Melting Point 78 °C[2][6][€]

Decomposes to BaO at approximately 800 °C
Decomposition Temperature (anhydrous form).[2][14] The octahydrate begins

to lose water of crystallization above 78 °C.[6]

Standard Enthalpy of Formation -944.7 kJ/mol (for the anhydrous form)[1]

Experimental Protocols
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The following sections detail the general experimental methodologies used to determine the
key physical properties of barium hydroxide octahydrate.

Determination of Melting Point

The melting point of barium hydroxide octahydrate is typically determined using Differential
Scanning Calorimetry (DSC). This thermoanalytical technique measures the difference in the
amount of heat required to increase the temperature of a sample and a reference as a function
of temperature.

Methodology:

o Asmall, accurately weighed sample of barium hydroxide octahydrate (typically 1-10 mg) is
placed into a sample pan (e.g., aluminum).

o An empty, hermetically sealed pan is used as a reference.
o The sample and reference pans are placed in the DSC furnace.

e The furnace is heated at a constant rate (e.g., 5-10 °C/min) under a controlled atmosphere
(e.g., nitrogen).

e The heat flow to the sample is monitored as a function of temperature. An endothermic peak
is observed at the melting point, corresponding to the absorption of heat during the phase
transition. The onset temperature of this peak is reported as the melting point.
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Sample Preparation DSC Analysis Data Analysis

Weigh 1-10 mg of I Prepare empty Place pans in Heat at constant Monitor heat flow Identify endothermic Determine onset Report as
Ba(OH)2-8H20 ple p reference pan DSC furnace rate (e.g., 10 °C/min) vs. temperature peak temperature Melting Point
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Add excess Ba(OH)2:8H20
to water in a sealed,
temperature-controlled vessel

Agitate at constant

temperature until
equilibrium is reached

'

Stop agitation and
allow solid to settle

Y

Withdraw a known volume
of the clear supernatant

'

Titrate the sample with
a standardized acid

'

Calculate solubility
(9/100 mL)

Yes

Repeat for different
temperatures

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8815605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Record initial volume (V1)
of an inert liquid in a
graduated cylinder

'

Carefully submerge the
crystals in the liquid

l

Record final volume (V2)

l

Measure the mass of Calculate volume of crystals
Ba(OH)2-8H20 crystals (m) (V=Vz2-Vi)

' .

Calculate density (p = m/V)

Experiment Data Analysis

. Expose to monochromatic Rotate crystal and Process data to determine Determine atomic positions .
Mount single crystal " N p N Refine structural model
X-ray beam record diffraction pattern unit cell and symmetry (e.g., Fourier methods)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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